Cas no 2138163-09-2 (Tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate
• CAS No: 2138163-09-2
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5294281
• PubChem ID: 165471543
• Update Time: 2025-06-16

Tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138163-09-2
• tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate
• EN300-799725
• Tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H23NO3/c1-6-12(16)7-11-9-15(8-10(11)2)13(17)18-14(3,4)5/h6,10-11H,1,7-9H2,2-5H3
• InChI Key： FIBAUANLYLXUED-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)C(CC(C=C)=O)C1)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 2138163-09-2)

Tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate, with the CAS number 2138163-09-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its pyrrolidine core and ester functional group, which are widely recognized for their potential in drug discovery and development. The presence of a tert-butyl group and an α,β-unsaturated carbonyl moiety in its structure imparts unique reactivity and biological properties, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The structural features of Tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate make it an intriguing candidate for further exploration in medicinal chemistry. The pyrrolidine ring is a common scaffold in many bioactive molecules, often found in natural products and synthetic drugs due to its ability to mimic the piperidine motif present in numerous pharmacologically relevant compounds. Additionally, the ester functionality provides a site for further chemical modification, allowing for the introduction of diverse substituents that can fine-tune the biological activity of the molecule.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyrrolidine derivatives, in particular, have been extensively studied for their role in various biological processes. For instance, Tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate has been investigated as a potential scaffold for kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The α,β-unsaturated carbonyl group within its structure can interact with nucleophilic residues in enzymes, thereby modulating their activity.

Moreover, the compound's ability to undergo various chemical transformations makes it a versatile building block in synthetic chemistry. The tert-butyl group serves as a protecting group, allowing for selective reactions at other sites within the molecule. This characteristic is particularly useful in multi-step syntheses where regioselectivity is paramount. The presence of the methyl group on the pyrrolidine ring also contributes to the compound's overall steric environment, which can influence its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding pockets and optimize the structure of Tert-butyl 3-methyl-4-(2-oxobut-3-en-1-yl)pyrrolidine-1-carboxylate for enhanced efficacy. These computational studies have highlighted its potential as a lead compound for further medicinal chemistry optimization.

The synthesis of Tert-butyl 3-methyl-4-(2-oxybuta[...]